5-{[2-(4-tert-butylphenoxy)ethyl]sulfanyl}-4H-1,2,4-triazol-3-amine

• Molecular Formula: C14H20N4OS
• Molecular Weight: 292.4 g/mol
• IUPAC Name: 3-[2-(4-tert-butylphenoxy)ethylsulfanyl]-1H-1,2,4-triazol-5-amine
• InChI: InChI=1S/C14H20N4OS/c1-14(2,3)10-4-6-11(7-5-10)19-8-9-20-13-16-12(15)17-18-13/h4-7H,8-9H2,1-3H3,(H3,15,16,17,18)
• InChI Key: XNUDYDQUSSPXGI-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)OCCSC2=NNC(=N2)N

Description

5-{[2-(4-tert-butylphenoxy)ethyl]sulfanyl}-4H-1,2,4-triazol-3-amine is a chemical compound that has been of interest to the scientific community due to its potential applications in various fields. This compound is also known as TAK-659 and has been studied extensively for its therapeutic potential in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 5-{[2-(4-tert-butylphenoxy)ethyl]sulfanyl}-4H-1,2,4-triazol-3-amine involves the inhibition of various signaling pathways such as the B-cell receptor (BCR) signaling pathway, the Bruton's tyrosine kinase (BTK) pathway, and the nuclear factor kappa B (NF-κB) pathway. This compound has been shown to selectively target these pathways, leading to the inhibition of cell proliferation and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
5-{[2-(4-tert-butylphenoxy)ethyl]sulfanyl}-4H-1,2,4-triazol-3-amine has been shown to have potent biochemical and physiological effects. This compound has been shown to inhibit the proliferation of cancer cells and induce apoptosis in these cells. Additionally, this compound has been shown to modulate the immune response, leading to the suppression of autoimmune and inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 5-{[2-(4-tert-butylphenoxy)ethyl]sulfanyl}-4H-1,2,4-triazol-3-amine in lab experiments include its potent inhibitory effects on various signaling pathways, its ability to selectively target these pathways, and its potential therapeutic applications in the treatment of various diseases. The limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its long-term effects.

Future Directions

There are several future directions for the study of 5-{[2-(4-tert-butylphenoxy)ethyl]sulfanyl}-4H-1,2,4-triazol-3-amine. These include further studies to determine its long-term effects, the development of more potent analogs of this compound, and the investigation of its potential applications in the treatment of other diseases such as viral infections. Additionally, the development of novel drug delivery systems for this compound may enhance its therapeutic efficacy and reduce its potential toxicity.
In conclusion, 5-{[2-(4-tert-butylphenoxy)ethyl]sulfanyl}-4H-1,2,4-triazol-3-amine has shown great potential in the treatment of various diseases. Its potent inhibitory effects on various signaling pathways and its ability to selectively target these pathways make it a promising therapeutic agent. Further studies are needed to determine its long-term effects and to develop more potent analogs of this compound.

Synthesis Methods

The synthesis of 5-{[2-(4-tert-butylphenoxy)ethyl]sulfanyl}-4H-1,2,4-triazol-3-amine involves the reaction of 2-(4-tert-butylphenoxy)ethylamine with 2-chloroethylthiol followed by the reaction with 1,2,4-triazole-3-thione. The resulting product is then purified and characterized using various analytical techniques.

Scientific Research Applications

5-{[2-(4-tert-butylphenoxy)ethyl]sulfanyl}-4H-1,2,4-triazol-3-amine has been studied extensively for its therapeutic potential in the treatment of various diseases such as cancer, autoimmune disorders, and inflammatory diseases. This compound has been shown to have potent inhibitory effects on various signaling pathways that are involved in the progression of these diseases.